Cas no 1805893-40-6 (2-(Difluoromethoxy)-3-hydroxyphenylhydrazine)

• Product Name: 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine
• CAS No: 1805893-40-6
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4934181
• Update Time: 2025-05-25

2-(Difluoromethoxy)-3-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine

• Inchi： 1S/C7H8F2N2O2/c8-7(9)13-6-4(11-10)2-1-3-5(6)12/h1-3,7,11-12H,10H2
• InChI Key： VTJRFGJPJLKOBO-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1NN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5

Additional information on 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine

2-(Difluoromethoxy)-3-hydroxyphenylhydrazine: A Comprehensive Overview

The compound 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine (CAS No. 1805893-40-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a hydroxyl group at the 3-position and a difluoromethoxy group at the 2-position, along with a hydrazine moiety. The combination of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine in the development of novel pharmaceutical agents. Its structure allows for interactions with various biological targets, making it a promising candidate for drug design. For instance, researchers have explored its potential as an anti-inflammatory agent, where the hydroxyl and difluoromethoxy groups play critical roles in modulating the compound's activity. These findings suggest that 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine could be a lead compound for developing treatments for chronic inflammatory diseases.

In addition to its pharmacological applications, 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine has also been studied for its role in organic synthesis. The hydrazine group is known to participate in various chemical reactions, such as the formation of hydrazones and hydrazides, which are essential intermediates in the synthesis of complex molecules. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine a valuable reagent in modern organic chemistry.

The synthesis of 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine involves a series of well-established chemical reactions. Starting from the corresponding phenol derivative, the introduction of the difluoromethoxy group is typically achieved through nucleophilic substitution or coupling reactions. The subsequent addition of the hydrazine moiety is carried out under controlled conditions to ensure high yields and purity. These synthetic routes have been optimized in recent studies to minimize waste and improve sustainability, aligning with current trends in green chemistry.

From an analytical standpoint, 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses provide detailed insights into its molecular structure and stability, which are crucial for understanding its behavior in different chemical environments. Furthermore, computational studies have been employed to predict its electronic properties and reactivity, offering valuable guidance for its application in various chemical systems.

One of the most exciting developments involving 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine is its potential use in materials science. Researchers have investigated its ability to form coordination complexes with metal ions, which could be exploited in the development of new materials with unique magnetic or electronic properties. These studies demonstrate that 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine can serve as a versatile building block for constructing functional materials.

In conclusion, 2-(Difluoromethoxy)-3-hydroxyphenylhydrazine (CAS No. 1805893-40-6) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in pharmaceutical research, organic synthesis, and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing modern chemistry and related fields.